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Compound of Interest

Compound Name:
2-(4-Chlorophenyl)-2-

hydroxypropionic acid

CAS No.: 4445-13-0

Cat. No.: B1365044 Get Quote

Executive Summary & Immediate Action
2-(4-Chlorophenyl)-2-hydroxypropionic acid (also known as p-Chloro-alpha-methylmandelic

acid) represents a specific class of chemical waste: Halogenated Organic Acids.[1]

Unlike standard organic acids (e.g., acetic acid), the presence of the chlorine atom on the

phenyl ring dictates that this material cannot be disposed of via standard drain neutralization or

non-halogenated waste streams. Improper disposal risks the formation of toxic dioxins during

downstream incineration if misclassified, or contamination of municipal water systems.
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Parameter Critical Action

Waste Stream
Halogenated Organic (Do NOT mix with general

solvents).

Primary Hazard
Skin/Eye Irritant (Acidic); Potential Aquatic

Toxin.

Incompatibility
Strong Oxidizers (e.g., Bleach, Peroxides) &

Strong Bases.[2]

Spill Response
Absorb with inert clay/vermiculite.[3] Do not use

combustible materials (sawdust).

PPE Requirement
Nitrile gloves (min 0.11mm), Safety Goggles,

Lab Coat.

Chemical Profile & Hazard Identification
Crucial Identity Check: Do not confuse this organic acid with Ruthenium complexes (e.g., CAS

32993-05-8) often appearing in automated database searches. Verify your container label

against the structure below.
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Property Value / Description Operational Implication

Chemical Structure

A propionic acid backbone with

a hydroxyl group and a 4-

chlorophenyl ring.[4]

Dual Functionality: Behaves as

both a weak acid and a

lipophilic organic.

Acidity (pKa)

Est. 3.2 – 3.6 (More acidic than

lactic acid due to the Cl-phenyl

group).

Corrosivity: Capable of

causing chemical burns on

prolonged contact.

Solubility
Low in water; High in MeOH,

DMSO, Acetonitrile.

Bioaccumulation: The

chlorinated ring increases

lipophilicity, posing

environmental persistence

risks.

Stability
Stable under standard

conditions.[5]

Avoid heating >150°C

(decarboxylation risk).

The "Why" Behind the Protocol (Scientific Integrity)
As a halogenated alpha-hydroxy acid, this molecule presents a unique disposal challenge.

The Halogen Factor: The Carbon-Chlorine (C-Cl) bond is strong and requires high-

temperature incineration (>1100°C) to break down safely. Standard low-temp incineration

used for non-halogenated waste can result in incomplete combustion.

The Acid Factor: While it is an acid, neutralization is NOT the disposal method. Neutralization

is only for drain disposal of non-hazardous acids. Because this molecule is halogenated and

organic, it is legally classified as hazardous chemical waste regardless of pH.

Detailed Disposal Protocols
Scenario A: Solid Waste (Pure Substance or Spills)
Applicability: Expired pure powder, contaminated weighing boats, spill cleanup debris.

Segregation: Do not throw in the regular trash or biohazard bags.
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Containment: Place the solid material into a wide-mouth high-density polyethylene (HDPE)

jar or a double-bagged heavy-duty hazardous waste bag (clear or yellow, depending on

facility codes).

Labeling: Affix a hazardous waste tag.

Constituents: "2-(4-Chlorophenyl)-2-hydroxypropionic acid" (99%).

Hazard Checkbox: Toxic, Irritant.

Note: "Solid Debris - Halogenated."

Scenario B: Liquid Waste (Mother Liquors & HPLC
Waste)
Applicability: Reaction mixtures, HPLC effluent containing the acid.

Step-by-Step Workflow:

Select Container: Use a chemically resistant container (Amber Glass or HDPE). Ensure it is

rated for Halogenated Solvents.

Compatibility Check:

Ensure the waste container does not contain strong bases (e.g., concentrated NaOH) or

oxidizers.[2] Mixing this acid with high-molarity bases in a closed carboy can generate

significant heat (exotherm), pressurizing the vessel.

Transfer: Pour the solution into the container using a funnel to prevent splashing.

Labeling (Critical):

You must list all solvents (e.g., "Acetonitrile 50%, Water 49%, 2-(4-Chlorophenyl)-2-
hydroxypropionic acid 1%").

Classification: Mark as "Halogenated Solvent Waste". Even if the concentration of the acid

is low (<1%), the presence of the halogen often dictates the entire container's

classification for cost and safety reasons.
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Scenario C: Trace Contamination (Glassware)[6]
Rinsing: Triple rinse glassware with a small volume of Methanol or Acetone.

Disposal of Rinsate: Pour the first and second rinses into the Halogenated Liquid Waste

container.

Final Wash: The third rinse and subsequent soap/water wash can go down the drain,

provided no visible solid residue remains.

Decision Logic & Workflow (Visualization)
The following diagram illustrates the decision matrix for disposing of 2-(4-Chlorophenyl)-2-
hydroxypropionic acid. This self-validating system ensures no step is missed.
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Start: Waste Generation

Physical State?

Liquid / Solution

Liquid

Solid / Debris

Solid

Contains Halogenated
Solvents or >1% Acid?

Stream A: Halogenated Waste
(High Temp Incineration)

Yes (Default)

Stream B: Non-Halogenated Waste
(Only if <1% and solvent is non-halo)

No (Rare)

Complete HazWaste Tag
(List all constituents)

Double Bag / HDPE Jar

Label: 'Toxic Solid - Halogenated'

Schedule EHS Pickup

Click to download full resolution via product page

Caption: Decision matrix for segregating 2-(4-Chlorophenyl)-2-hydroxypropionic acid waste

streams to ensure regulatory compliance.

Regulatory & Compliance Context
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EPA & RCRA Classification (USA)
Under the Resource Conservation and Recovery Act (RCRA), this chemical is not a "P-listed"

or "U-listed" waste by specific name. However, it falls under Characteristic Waste guidelines:

Corrosivity (D002): If the waste solution has a pH

2.

Toxicity: Due to the halogenated aromatic ring, it must be treated to prevent environmental

release.

European Waste Catalogue (EWC)
Code 07 01 03:* Organic halogenated solvents, washing liquids, and mother liquors.

Code 16 05 06:* Laboratory chemicals consisting of or containing hazardous substances,

including mixtures of laboratory chemicals.

Cost Implications
Separating this waste into the Halogenated stream is vital for laboratory economics.

Halogenated waste disposal is significantly more expensive than non-halogenated waste

because it requires scrubbers to remove acidic gases (HCl) generated during incineration.

Operational Tip: Do not dilute this waste unnecessarily with water or non-halogenated

solvents, as this increases the volume of the expensive-to-dispose stream.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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